Cas no 306969-52-8 (2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 306969-52-8
• MF: C₂₅H₂₂ClN₃O₃
• MW: 447.913485050201
• CID: 6012840
• PubChem ID: 2867504
• Update Time: 2025-10-29

2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-phenyltetrahydro-4H-pyrrolo[3,4-d]isoxazole-4,6(5H)-dione
• 2H-Pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione, 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]dihydro-5-phenyl- (9CI)
• SR-01000424242
• SCHEMBL8291212
• 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-phenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• AKOS016317538
• SR-01000424242-1
• F0220-0004
• AB00096345-01
• 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-phenyl-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• Z56175608
• 2-(4-chlorophenyl)-3-(4-(dimethylamino)phenyl)-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(5H,6aH)-dione
• 2-(4-chlorophenyl)-3-[4-(dimethylamino)phenyl]-5-phenyldihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
• AKOS000569342
• 306969-52-8

• Inchi： 1S/C25H22ClN3O3/c1-27(2)18-12-8-16(9-13-18)22-21-23(32-29(22)20-14-10-17(26)11-15-20)25(31)28(24(21)30)19-6-4-3-5-7-19/h3-15,21-23H,1-2H3
• InChI Key： UPKRAJVVJLFKFB-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(C3=CC=CC=C3)C(=O)C2C(C2=CC=C(N(C)C)C=C2)N1C1=CC=C(Cl)C=C1

Computed Properties

• Exact Mass: 447.1349693g/mol
• Monoisotopic Mass: 447.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 675.7±65.0 °C(Predicted)
• pka: 4.85±0.24(Predicted)

Additional information on 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Comprehensive Guide to 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 306969-52-8)

2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione (CAS No. 306969-52-8) is a complex organic compound with significant potential in pharmaceutical and material science applications. This compound belongs to the class of hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione derivatives, which are known for their unique structural features and versatile reactivity. Researchers and industry professionals are increasingly interested in this compound due to its potential as a building block for novel drug candidates and advanced materials.

The molecular structure of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione incorporates multiple aromatic rings and heterocyclic components, contributing to its distinctive chemical properties. The presence of both chlorophenyl and dimethylaminophenyl groups suggests potential applications in medicinal chemistry, particularly in the development of targeted therapies. Recent studies have explored its role as a precursor for pharmaceutical intermediates, with particular attention to its potential in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, 306969-52-8 presents interesting challenges and opportunities. The compound's complex structure requires sophisticated synthetic routes, often involving multi-step reactions with careful control of stereochemistry. Current research focuses on optimizing the synthesis of pyrrolooxazoledione derivatives to improve yield and purity while reducing environmental impact. Green chemistry approaches, including catalytic methods and solvent-free reactions, are being investigated for the production of this valuable compound.

The physicochemical properties of 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione make it particularly interesting for material science applications. Its rigid, polycyclic structure suggests potential as a component in advanced organic materials, such as liquid crystals or organic semiconductors. The compound's electronic properties, influenced by the electron-donating dimethylamino group and electron-withdrawing chlorophenyl group, may be tunable for specific applications in optoelectronic devices.

In pharmaceutical research, 306969-52-8 has attracted attention as a potential scaffold for drug discovery. The pyrrolooxazoledione core presents multiple sites for structural modification, allowing medicinal chemists to explore diverse biological activities. Recent computational studies have suggested possible interactions with various enzyme targets, particularly in neurological disorders. However, comprehensive pharmacological evaluation is still needed to fully understand its therapeutic potential.

The market for specialized organic compounds like 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione is growing steadily, driven by increasing demand from the pharmaceutical and advanced materials sectors. Suppliers of high-purity chemical intermediates are expanding their catalogs to include such complex molecules, catering to the needs of research institutions and industrial laboratories. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its synthesis.

Analytical characterization of 306969-52-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structure and purity, particularly given the potential for stereoisomer formation. Quality control protocols for this compound emphasize the importance of spectroscopic verification and chromatographic purity assessment to ensure reproducibility in research applications.

Storage and handling recommendations for 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper precautions should be taken, including storage in airtight containers under inert atmosphere when appropriate. The compound's stability under various conditions is an active area of investigation, with preliminary studies suggesting good thermal stability but potential sensitivity to prolonged light exposure.

Future research directions for 306969-52-8 include exploring its potential in asymmetric synthesis, investigating its biological activity profile, and developing more efficient synthetic routes. The compound's structural complexity makes it an interesting target for methodology development in organic synthesis. Additionally, computational chemistry approaches are being employed to predict its physicochemical properties and potential applications more accurately.

For researchers working with 2-(4-chlorophenyl)-3-4-(dimethylamino)phenyl-5-phenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione, it's important to consult the latest literature and patent filings, as new applications and synthetic methods are continually being reported. The compound's unique structure ensures it will remain a subject of interest in both academic and industrial research settings for the foreseeable future.